Cas no 2145593-98-0 (2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid
• CAS No: 2145593-98-0
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6322541
• PubChem ID: 165805872
• Update Time: 2025-07-17

2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid
• 2145593-98-0
• 2-{[(benzyloxy)carbonyl]amino}-2-(4-methoxycyclohexyl)acetic acid
• EN300-1300552

• Inchi： 1S/C17H23NO5/c1-22-14-9-7-13(8-10-14)15(16(19)20)18-17(21)23-11-12-5-3-2-4-6-12/h2-6,13-15H,7-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ZYKABEVFAIHMEI-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(C(=O)O)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid

2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid (CAS No. 2145593-98-0): An Overview

2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid (CAS No. 2145593-98-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular structure of 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid is notable for its combination of a benzyl carbamate group and a 4-methoxycyclohexyl moiety. The benzyl carbamate group is known for its ability to modulate protein-protein interactions and enzyme activities, making it a valuable functional group in drug design. The 4-methoxycyclohexyl moiety, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug development.

The synthesis of 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid typically involves several steps, including the formation of the benzyl carbamate group and the introduction of the 4-methoxycyclohexyl moiety. One common approach is to start with a protected amino acid derivative and sequentially introduce the required functional groups through selective reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its potential use in pharmaceutical applications.

In terms of biological activity, 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, studies have explored its effects on cellular signaling pathways, revealing its ability to modulate key proteins involved in cell proliferation and apoptosis.

One of the most significant areas of research involving 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid is its potential as an anticancer agent. Preclinical studies have shown that this compound can selectively target cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Mechanistic studies have revealed that it exerts its anticancer effects through multiple mechanisms, including inducing cell cycle arrest and promoting apoptosis. These findings have sparked interest in further investigating this compound for cancer therapy.

Beyond its therapeutic potential, 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an ideal candidate for probing specific biological processes and validating novel targets. Researchers have utilized this compound to gain insights into protein-protein interactions and enzyme kinetics, contributing to a deeper understanding of cellular mechanisms.

The safety profile of 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-(4-methoxycyclohexyl)acetic acid (CAS No. 2145593-98-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.